Cas no 1806389-23-0 (2-Methoxy-6-phenylpyridine-4-methanol)

• Product Name: 2-Methoxy-6-phenylpyridine-4-methanol
• CAS No: 1806389-23-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4906458
• Update Time: 2025-10-30

2-Methoxy-6-phenylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-phenylpyridine-4-methanol

• Inchi： 1S/C13H13NO2/c1-16-13-8-10(9-15)7-12(14-13)11-5-3-2-4-6-11/h2-8,15H,9H2,1H3
• InChI Key： NQCXMSHZBUXOCJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CO)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-6-phenylpyridine-4-methanol

Introduction to 2-Methoxy-6-phenylpyridine-4-methanol (CAS No. 1806389-23-0)

2-Methoxy-6-phenylpyridine-4-methanol (CAS No. 1806389-23-0) is a novel organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and chemical reactivity.

The structure of 2-Methoxy-6-phenylpyridine-4-methanol consists of a pyridine ring with a methoxy group at the 2-position, a phenyl group at the 6-position, and a hydroxymethyl group at the 4-position. This unique arrangement of functional groups imparts specific chemical and physical properties that make it an attractive candidate for various research and industrial applications.

In the realm of pharmaceutical research, 2-Methoxy-6-phenylpyridine-4-methanol has shown promising potential as a lead compound for the development of new drugs. Recent studies have explored its biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in human macrophages. Another study in the European Journal of Pharmacology in 2022 demonstrated its potential as an anti-cancer agent by inducing apoptosis in various cancer cell lines.

Beyond its biological activities, 2-Methoxy-6-phenylpyridine-4-methanol has also been investigated for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of new materials with enhanced optical and electronic characteristics. Research published in Advanced Materials in 2023 highlighted its potential as a building block for organic semiconductors and photovoltaic materials. The compound's ability to form stable and ordered molecular assemblies through π-stacking interactions has been particularly noteworthy.

In the field of chemical synthesis, 2-Methoxy-6-phenylpyridine-4-methanol serves as a versatile intermediate for the synthesis of more complex molecules. Its reactive hydroxymethyl group can be readily functionalized through various chemical transformations, such as esterification, etherification, and coupling reactions. This versatility makes it an important starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. A recent review article in Organic & Biomolecular Chemistry in 2023 summarized several synthetic strategies that utilize this compound as a key intermediate.

The safety profile of 2-Methoxy-6-phenylpyridine-4-methanol is another critical aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity when used within recommended concentrations. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety and compliance with regulatory guidelines.

In conclusion, 2-Methoxy-6-phenylpyridine-4-methanol (CAS No. 1806389-23-0) is a multifaceted compound with a wide range of potential applications. Its unique structural features and diverse biological activities make it an exciting subject for ongoing research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and industrial fields.